Cas no 1511694-55-5 (2-amino-1-(6-bromopyridin-2-yl)propan-1-one)

• Product Name: 2-amino-1-(6-bromopyridin-2-yl)propan-1-one
• CAS No: 1511694-55-5
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• CID: 5984585
• PubChem ID: 87738573
• Update Time: 2025-10-31

2-amino-1-(6-bromopyridin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(6-bromopyridin-2-yl)propan-1-one
• SCHEMBL4859323
• EN300-1918384
• 1511694-55-5

• Inchi： 1S/C8H9BrN2O/c1-5(10)8(12)6-3-2-4-7(9)11-6/h2-5H,10H2,1H3
• InChI Key： BHXYILDYGBEVDQ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(C(C(C)N)=O)=N1

Computed Properties

• Exact Mass: 227.98983g/mol
• Monoisotopic Mass: 227.98983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-amino-1-(6-bromopyridin-2-yl)propan-1-one

2-Amino-1-(6-Bromopyridin-2-yl)propan-1-one (CAS No. 1511694-55-5): A Comprehensive Overview

2-Amino-1-(6-bromopyridin-2-yl)propan-1-one (CAS No. 1511694-55-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Bromopyridine-2-carboxamide, is characterized by its unique structural features, which include a bromopyridine ring and an amino-substituted propanone moiety. These structural elements contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of 2-amino-1-(6-bromopyridin-2-yl)propan-1-one can be represented as follows: C₉H₉BrN₂O. The presence of the bromine atom on the pyridine ring and the amino group on the propanone moiety provides a rich platform for chemical modifications, making it an attractive starting material for synthetic chemists and drug designers.

In recent years, there has been a growing interest in the use of 2-amino-1-(6-bromopyridin-2-yl)propan-1-one as a key intermediate in the synthesis of bioactive molecules. One notable application is in the development of inhibitors for specific enzymes and receptors, which are crucial targets in various disease states. For instance, studies have shown that derivatives of this compound exhibit potent inhibitory activity against kinases, which are implicated in cancer and inflammatory diseases.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of 2-amino-1-(6-bromopyridin-2-yl)propan-1-one derivatives as selective inhibitors of the Janus kinase (JAK) family. The JAK family of enzymes plays a critical role in signal transduction pathways, and their dysregulation is associated with several autoimmune and inflammatory disorders. The study demonstrated that these derivatives effectively inhibited JAK activity with high selectivity and minimal off-target effects, suggesting their potential as therapeutic agents for treating conditions such as rheumatoid arthritis and psoriasis.

Beyond its role as an enzyme inhibitor, 2-amino-1-(6-bromopyridin-2-yl)propan-1-one has also shown promise in the field of antimicrobial research. A study published in the Journal of Antibiotics reported that certain derivatives of this compound exhibited strong antibacterial activity against both Gram-positive and Gram-negative bacteria. This finding is particularly significant given the increasing prevalence of antibiotic-resistant strains, which poses a major challenge to global health.

The synthetic accessibility of 2-amino-1-(6-bromopyridin-2-yl)propan-1-one further enhances its utility in drug discovery programs. Various synthetic routes have been developed to prepare this compound efficiently, including palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions. These methods allow for the facile introduction of diverse functional groups, enabling the rapid generation of structurally diverse libraries for high-throughput screening.

In addition to its applications in medicinal chemistry, 2-amino-1-(6-bromopyridin-2-yl)propan-1-one has also found use in other areas of chemical research. For example, it serves as a valuable building block for the synthesis of fluorescent probes and sensors, which are essential tools in biological imaging and diagnostics. The ability to modify the bromopyridine ring with various fluorophores allows for the creation of highly sensitive and selective detection systems.

The safety profile of 2-amino-1-(6-bromopyridin-2-yl)propan-1-one is another important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant toxicity observed in animal models. However, further investigations are needed to fully characterize its pharmacokinetic properties and potential side effects.

In conclusion, 2-amino-1-(6-bromopyridin-2-yl)propan-1-one (CAS No. 1511694-55-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive starting material for the synthesis of bioactive molecules with diverse therapeutic potentials. Ongoing research continues to uncover new avenues for its use, highlighting its importance as a key intermediate in drug discovery and development.